Cas no 868755-55-9 (3-(1H-1,2,4-triazol-1-yl)phenylmethanol)

• Product Name: 3-(1H-1,2,4-triazol-1-yl)phenylmethanol
• CAS No: 868755-55-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 719655
• PubChem ID: 20485344
• Update Time: 2025-04-19

3-(1H-1,2,4-triazol-1-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,3-(1H-1,2,4-triazol-1-yl)-
• [3-(1,2,4-triazol-1-yl)phenyl]methanol
• [3-(1H-1,2,4-Triazol-1-yl)phenyl]methanol
• AKOS006343488
• SCHEMBL11209168
• J-501066
• FT-0704701
• 868755-55-9
• MS-22287
• CS-0330775
• DTXSID00607932
• (3-(1H-1,2,4-triazol-1-yl)phenyl)methanol
• DB-076764
• 3-(1H-1,2,4-triazol-1-yl)phenylmethanol

• Inchi： 1S/C9H9N3O/c13-5-8-2-1-3-9(4-8)12-7-10-6-11-12/h1-4,6-7,13H,5H2
• InChI Key： KUSZGGXHHOYFHS-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=1)N1C=NC=N1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.27
• Melting Point: 69 °C
• Boiling Point: 400°C at 760 mmHg
• Flash Point: 195.7°C
• Refractive Index: 1.642
• PSA: 50.94000
• LogP: 0.75960